Cas no 2172503-37-4 (4-Amino-5-(3-amino-4-methylphenyl)-1-methylpyrrolidin-2-one)

• Product Name: 4-Amino-5-(3-amino-4-methylphenyl)-1-methylpyrrolidin-2-one
• CAS No: 2172503-37-4
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5766631
• PubChem ID: 165856696
• Update Time: 2025-06-07

4-Amino-5-(3-amino-4-methylphenyl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2172503-37-4
• 4-amino-5-(3-amino-4-methylphenyl)-1-methylpyrrolidin-2-one
• EN300-1635926
• 4-Amino-5-(3-amino-4-methylphenyl)-1-methylpyrrolidin-2-one

• Inchi： 1S/C12H17N3O/c1-7-3-4-8(5-9(7)13)12-10(14)6-11(16)15(12)2/h3-5,10,12H,6,13-14H2,1-2H3
• InChI Key： IJXLRIAZRISJFW-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2C=CC(C)=C(C=2)N)N1C)N

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.4Ų

Additional information on 4-Amino-5-(3-amino-4-methylphenyl)-1-methylpyrrolidin-2-one

Recent Advances in the Study of 4-Amino-5-(3-amino-4-methylphenyl)-1-methylpyrrolidin-2-one (CAS: 2172503-37-4)

The compound 4-Amino-5-(3-amino-4-methylphenyl)-1-methylpyrrolidin-2-one (CAS: 2172503-37-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidin-2-one scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target specific kinases involved in inflammatory and oncogenic pathways. Researchers have employed molecular docking simulations to predict binding affinities, revealing strong interactions with the ATP-binding sites of certain kinases. These findings suggest that 2172503-37-4 could serve as a valuable scaffold for designing next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

In addition to its kinase inhibitory properties, recent work has explored the compound's potential in central nervous system (CNS) disorders. Structural modifications of the parent molecule have yielded derivatives with enhanced blood-brain barrier permeability. Animal models of neurodegenerative diseases have shown that these derivatives can modulate key neurotransmitter systems, offering a potential avenue for treating conditions such as Alzheimer's and Parkinson's diseases.

The synthetic chemistry surrounding 2172503-37-4 has also seen significant advancements. Novel asymmetric synthesis routes have been developed, enabling the production of enantiomerically pure forms of the compound. These synthetic improvements have not only increased yield and purity but have also facilitated structure-activity relationship (SAR) studies, which are crucial for optimizing pharmacological properties.

From a drug development perspective, recent pharmacokinetic studies have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. While the molecule shows favorable oral bioavailability, researchers have identified certain metabolic liabilities that are currently being addressed through medicinal chemistry optimization. These efforts aim to improve metabolic stability while maintaining the desired pharmacological activity.

Looking forward, the unique structural features of 4-Amino-5-(3-amino-4-methylphenyl)-1-methylpyrrolidin-2-one continue to make it an attractive candidate for further investigation. Current research directions include exploring its potential in combination therapies, developing prodrug formulations to enhance delivery, and investigating its use as a chemical probe for studying biological pathways. As these studies progress, this compound may emerge as an important tool in both therapeutic development and basic research.